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The table below summarizes the key quantitative data for handling FSI-TN42.

Parameter Specification Reference

Molecular Weight 492.44 g/mol [1] [2]

CAS Number 2445840-25-3 [1] [2]

Solubility in DMSO ~200 mg/mL (~406.14 mM); may require sonication [1] [2]

Recommended Oral
Formulation

5 mg/mL in 10% DMSO + 90% Corn Oil (sequential
addition)

[1] [2]

Stock Solution Stability -80°C for 6 months; -20°C for 1 month [1] [2]

Detailed Protocol: Preparing FSI-TN42 in DMSO and
Corn Oil for Oral Administration

This protocol describes how to prepare a stable and clear formulation of FSI-TN42 at 5 mg/mL for oral

gavage studies in mice.

1. Materials and Equipment

FSI-TN42 (solid powder)
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Anhydrous DMSO (newly opened is recommended due to its hygroscopic nature [1])

Corn Oil (e.g., HY-Y1888 from MedChemExpress [3])
Analytical balance

Vortex mixer
Ultrasonic bath (sonicator)

Micropipettes and sterile tips
Sterile vials for solution storage

2. Step-by-Step Procedure
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Start Preparation

Prepare DMSO Stock Solution
• Calculate mass of FSI-TN42 needed.

• Dissolve powder in DMSO to 50 mg/mL.
• Sonicate and vortex to ensure a clear solution.

Dilute with Corn Oil
• Add DMSO stock to corn oil.

• Use ratio: 1 part stock to 9 parts corn oil.
• Example: 100 µL stock + 900 µL corn oil.

Mix Thoroughly
• Vortex the mixture vigorously.

• Sonicate if needed to achieve a clear, homogeneous solution.

Important: Add solvents sequentially
(DMSO first, then corn oil).

Check Solution
• Visually inspect for clarity.

• Ensure no precipitation has occurred.

Formulation Ready
• Final concentration: 5 mg/mL.

• Use fresh or store appropriately.

Click to download full resolution via product page

3. Dosing and Administration

The final formulation (5 mg/mL in 10% DMSO/90% Corn Oil) is suitable for oral gavage in mice [1] [2].
A standard dosing volume is often 10 mL per kg of body weight, but this should be optimized based

on the study design.
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Fresh preparation is strongly recommended for in vivo studies to ensure stability and consistency

[1] [3].

Critical Experimental Considerations

Vehicle Biological Effects: Corn oil, DMSO, and other common vehicles are not biologically inert. A

2023 study demonstrated that prenatal exposure to conventional doses of these vehicles in mice can

affect fetal physical development and multi-organ functions [4]. It is critical to include a control

group that receives the vehicle alone (10% DMSO/90% corn oil) to account for these potential

effects in your experimental results.

Prioritize Oral Administration: While sometimes used intraperitoneally (IP), corn oil is more

recommended for gavage administration [3]. IP injection of oil can cause local inflammation and

depletion of resident peritoneal macrophages, potentially confounding your results [3].

Handling and Storage:

DMSO Stock: Aliquot and store at -80°C for long-term stability (up to 6 months). Avoid repeated
freeze-thaw cycles [1].

Corn Oil: To prevent contamination, it is good practice to aliquot and store corn oil. Thaw and
use fresh aliquots for each formulation preparation [3].

Conclusion

The 10% DMSO/90% corn oil formulation provides a reliable method for the oral delivery of the lipophilic

compound FSI-TN42 in rodent models. By strictly adhering to the sequential preparation protocol and

accounting for vehicle-specific biological effects through proper control groups, researchers can ensure the

reliability and interpretability of their data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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